molecular formula C12H10O2 B1268841 1-(3-Hydroxynaphthalen-2-yl)ethanone CAS No. 17056-93-8

1-(3-Hydroxynaphthalen-2-yl)ethanone

Cat. No. B1268841
CAS RN: 17056-93-8
M. Wt: 186.21 g/mol
InChI Key: QSQDXWXPRUIQMY-UHFFFAOYSA-N
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Description

1-(3-Hydroxynaphthalen-2-yl)ethanone, also known as 1-hydroxy-2-naphthaldehyde, is a naturally occurring compound found in the essential oils of many plants. It has a molecular weight of 186.21 and its physical form is a pale-yellow to yellow-brown solid .


Molecular Structure Analysis

The linear formula of 1-(3-Hydroxynaphthalen-2-yl)ethanone is C12H10O2 . For more detailed structural information, you may refer to its 3D structure available in chemical databases .


Physical And Chemical Properties Analysis

1-(3-Hydroxynaphthalen-2-yl)ethanone has a molecular weight of 186.21 . It is a pale-yellow to yellow-brown solid . The melting point is 112 °C and the boiling point is predicted to be 334.9±15.0 °C . The density is predicted to be 1.213±0.06 g/cm3 . The pKa is predicted to be 9.76±0.40 .

Scientific Research Applications

Chemical Synthesis

“1-(3-Hydroxynaphthalen-2-yl)ethanone” is a chemical compound that can be used in the synthesis of other complex molecules . Its structure allows it to react with various other compounds, making it a valuable reagent in chemical synthesis .

Material Science

In material science, this compound could potentially be used in the development of new materials. Its unique structure and properties could contribute to the creation of materials with specific characteristics .

Chromatography

The compound could be used in chromatography, a laboratory technique for the separation of mixtures. Its unique properties might allow it to interact differently with various substances, making it useful in this context .

Photophysical Properties

There’s a study that mentions an unexpected dinuclear Cu (II) complex with a bis (Salamo) chelating ligand: synthesis, crystal structure, and photophysical properties . This suggests that “1-(3-Hydroxynaphthalen-2-yl)ethanone” could potentially be used in research related to photophysical properties.

pH Effect Study

A study investigated the effect of pH of 1-NAPH towards Cu2+ ion . This suggests that “1-(3-Hydroxynaphthalen-2-yl)ethanone” could potentially be used in similar studies to understand the effect of pH on its interaction with various ions.

Thermochemistry

The compound could be used in studies related to thermochemistry . Its unique structure and properties might allow it to exhibit interesting thermochemical behaviors.

Safety and Hazards

The safety information for 1-(3-Hydroxynaphthalen-2-yl)ethanone includes the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious eye irritation) . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .

properties

IUPAC Name

1-(3-hydroxynaphthalen-2-yl)ethanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H10O2/c1-8(13)11-6-9-4-2-3-5-10(9)7-12(11)14/h2-7,14H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QSQDXWXPRUIQMY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C1=CC2=CC=CC=C2C=C1O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H10O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20344695
Record name 1-(3-hydroxynaphthalen-2-yl)ethanone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20344695
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

186.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-Hydroxynaphthalen-2-yl)ethanone

CAS RN

17056-93-8
Record name 1-(3-hydroxynaphthalen-2-yl)ethanone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20344695
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

3-Hydroxynaphthalene-2-carboxylic acid methoxymethylamide (600 mg) was dissolved in tetrahydrofuran (36 ml) to prepare a solution. A solution (9.8 ml) of 0.93 M methylmagnesium bromide in tetrahydrofuran was added thereto at −78° C., temperature of the mixture was raised to room temperature, and the mixture was stirred for 1.5 hr. A saturated aqueous ammonium chloride solution was added to stop the reaction, water was added thereto, and the mixture was extracted with ethyl acetate. The ethyl acetate layer was then washed with an aqueous potassium carbonate solution, was washed with water and was dried over anhydrous sodium sulfate. The solvent was removed by distillation under the reduced pressure, and the residue was purified by column chromatography using hexane-ethyl acetate to give 1-(3-hydroxynaphthalen-2-yl)-ethanone (378 mg, yield 78%).
Name
3-Hydroxynaphthalene-2-carboxylic acid methoxymethylamide
Quantity
600 mg
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36 mL
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9.8 mL
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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